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Compound of Interest

Compound Name: Talastine

Cat. No.: B097408

For Researchers, Scientists, and Drug Development Professionals

Abstract

Talastine is a first-generation antihistamine belonging to the phthalazinone class of
compounds. While specific quantitative pharmacological data for Talastine is limited in publicly
available literature, its structural similarity to the well-characterized antihistamine azelastine
allows for a comprehensive understanding of its likely mechanism of action and properties. This
guide summarizes the known chemical and physical properties of Talastine and provides a
detailed overview of the pharmacology of the closely related and clinically significant
compound, azelastine, as a proxy. This includes its mechanism of action as a histamine H1
receptor antagonist, its pharmacokinetic profile, and clinical applications. Detailed experimental
methodologies and signaling pathways are presented to provide a thorough technical resource
for researchers in drug development.

Talastine: Chemical Structure and Physicochemical
Properties

Talastine, with the IUPAC name 4-benzyl-2-[2-(dimethylamino)ethyl]phthalazin-1(2H)-one, is a
synthetic organic molecule with the chemical formula C19H21N30.[1] Its core structure
features a phthalazinone moiety, which is a bicyclic aromatic system containing two adjacent
nitrogen atoms in one of the rings.
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Chemical Identifiers

Identifier Value
4-benzyl-2-[2-(dimethylamino)ethyl]phthalazin-

IUPAC Name yl-2-42-( Y Jethyllp
1(2H)-one[1]

CAS Number 16188-61-7[1]

Molecular Formula C19H21N30[1]

Molecular Weight 307.4 g/mol [1]
CN(C)CCN1C(=0)C2=CC=CC=C2C(=N1)CC3=

SMILES
CC=CC=C3

INChl Key LCAAMXMULMCKLJ-UHFFFAOYSA-N

Physicochemical Properties

Experimentally determined physicochemical data for Talastine are not extensively reported.
The following table includes predicted values and available experimental data.

Property Value Source
logP (predicted) 291 ChemAxon
Water Solubility (predicted) 0.0692 g/L ALOGPS
pKa (strongest basic) 8.05 ChemAxon

Synthesis of Talastine

A general synthesis for Talastine has been described, which involves the alkylation of 4-
benzylphthalazin-1(2H)-one.[2] While the full detailed experimental protocol from the original
patents (DE 1046625, US 3017411) is not readily available, the key reaction step is outlined
below.

General Synthetic Scheme
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Reactants

4-Benzylphthalazin-1(2H)-one

Base (e.g., KOH)

2-(Dimethylamino)ethyl chloride

Deprotonation

Product

Alkylation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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